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Compound of Interest

Compound Name: Tiadilon

Cat. No.: B011759 Get Quote

An in-depth examination of the effects of the fungicide Tiadinil on non-target organisms,

synthesizing available ecotoxicity data and outlining standard experimental protocols.

Executive Summary
Tiadinil is a systemic fungicide belonging to the anilide class, primarily utilized for the control of

fungal and certain bacterial diseases in rice cultivation. Its mode of action in target plants

involves the induction of systemic acquired resistance (SAR), a plant defense mechanism.

While effective in its agricultural application, understanding its potential impact on non-target

organisms is crucial for a comprehensive environmental risk assessment. This technical guide

provides a summary of the currently available quantitative data on the toxicity of Tiadinil to

various non-target organisms, details the standard experimental methodologies for

ecotoxicological testing, and visually represents these workflows. It is important to note that

while data for aquatic organisms are available, specific quantitative toxicity data for avian and

terrestrial invertebrates like earthworms are not readily found in the public domain.

Furthermore, information regarding the specific signaling pathways affected by Tiadinil in non-

target organisms is largely unavailable, with research primarily focused on its intended mode of

action in plants.

Ecotoxicological Data on Non-Target Organisms
The acute toxicity of Tiadinil to a range of non-target organisms has been evaluated. The

following tables summarize the key quantitative data available.
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Table 1: Acute Toxicity of Tiadinil to Aquatic Organisms
Test
Organism

Species
Exposure
Duration

Endpoint
Value
(mg/L)

Toxicity
Classificati
on

Freshwater

Fish
Not Specified 96 hours LC50 2.9 Moderate

Aquatic

Invertebrate

Daphnia

magna
48 hours

EC50

(Immobilisatio

n)

6.7 Moderate

Green Algae

Selenastrum

capricornutu

m

72 hours

ErC50

(Growth

Rate)

11 Moderate

Green Algae

Selenastrum

capricornutu

m

72 hours EyC50 (Yield) 5.2 Moderate

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a specified effect in 50% of the test organisms.

ErC50: The concentration that causes a 50% reduction in the growth rate of the algae. EyC50:

The concentration that causes a 50% reduction in the yield of the algae.

Table 2: Acute Toxicity of Tiadinil to Other Non-Target
Organisms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Organism Species Endpoint Value (mg/kg)
Toxicity
Classification

Rat (Oral)
Rattus

norvegicus
LD50 >5000 Low

Rat (Dermal)
Rattus

norvegicus
LD50 >2000 Low

Honeybee

(Contact)
Apis mellifera LD50 >100 µ g/bee Low

Silkworm Bombyx mori LD50 >400 Low

LD50: The dose of a substance that is lethal to 50% of the test organisms.

Data Gaps:

It is critical to highlight the absence of publicly available, specific quantitative toxicity data for

several key non-target organism groups:

Avian Species: No acute oral LD50 values for representative bird species such as Bobwhite

quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos) were found.

Earthworms: No acute LC50 values for representative earthworm species such as Eisenia

fetida were identified.

Soil Microorganisms: While some studies suggest potential impacts of fungicides on soil

microbial communities, specific data on Tiadinil's effects are lacking.

Experimental Protocols
The following sections detail the standardized methodologies for the key ecotoxicity tests cited

in this guide, based on OECD guidelines.

Fish Acute Toxicity Test (Based on OECD Guideline 203)
This test determines the median lethal concentration (LC50) of a substance to fish over a 96-

hour exposure period.
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Test Organism: A recommended freshwater fish species (e.g., Rainbow trout, Zebrafish).

Test Conditions:

Exposure Duration: 96 hours.

Test Type: Can be static, semi-static, or flow-through.

Temperature: Maintained at a constant, appropriate temperature for the test species.

Light: Controlled photoperiod (e.g., 16 hours light, 8 hours dark).

Loading: The biomass of fish per volume of test solution is kept low to avoid depletion of

dissolved oxygen.

Procedure:

A range of test concentrations and a control group are prepared.

Fish are acclimated to the test conditions before the start of the experiment.

Fish are introduced to the test chambers.

Observations of mortality and any sublethal effects (e.g., abnormal behavior, discoloration)

are made at 24, 48, 72, and 96 hours.

Water quality parameters (pH, dissolved oxygen, temperature) are monitored regularly.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using

appropriate statistical methods (e.g., probit analysis).
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Calculate LC50 & 
Confidence Limits
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Fish Acute Toxicity Test Workflow (OECD 203).

Daphnia sp. Acute Immobilisation Test (Based on OECD
Guideline 202)
This test determines the concentration of a substance that causes immobilization in 50% of

Daphnia magna over a 48-hour period.

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

Test Conditions:

Exposure Duration: 48 hours.

Test Type: Static.

Temperature: 20 ± 1°C.

Light: Controlled photoperiod (e.g., 16 hours light, 8 hours dark).

Procedure:

A series of test concentrations and a control are prepared in a suitable medium.

Young daphnids are introduced into the test vessels.
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The number of immobilized daphnids (those that are unable to swim within 15 seconds

after gentle agitation) is recorded at 24 and 48 hours.

Water quality parameters are measured at the beginning and end of the test.

Data Analysis: The EC50 for immobilization at 48 hours and its 95% confidence limits are

calculated.
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(24h & 48h)

Calculate 48h EC50 & 
Confidence Limits
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Daphnia sp. Acute Immobilisation Test Workflow (OECD 202).

Alga, Growth Inhibition Test (Based on OECD Guideline
201)
This test assesses the effect of a substance on the growth of a selected species of green algae

over a 72-hour period.

Test Organism: A rapidly growing species of green algae, such as Selenastrum

capricornutum (now Pseudokirchneriella subcapitata).

Test Conditions:

Exposure Duration: 72 hours.

Test Type: Static.
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Temperature: 21-24°C.

Light: Continuous, uniform illumination.

Culture Medium: A defined nutrient medium to support exponential growth.

Procedure:

Exponentially growing algal cultures are exposed to a range of test substance

concentrations.

The cultures are incubated under controlled conditions of temperature and light.

Algal growth is measured at least every 24 hours using a suitable method (e.g., cell

counts, fluorometry).

Data Analysis: The growth rate and yield are calculated for each concentration. The ErC50

(for growth rate inhibition) and EyC50 (for yield reduction) and their 95% confidence limits

are determined.
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Alga Growth Inhibition Test Workflow (OECD 201).

Signaling Pathways in Non-Target Organisms
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A significant gap in the current understanding of Tiadinil's effects on non-target organisms is

the lack of information regarding its specific molecular and cellular mechanisms of toxicity. The

primary mode of action described for Tiadinil is the induction of Systemic Acquired Resistance

(SAR) in plants, which is a plant-specific defense pathway. There is no available evidence to

suggest that Tiadinil directly targets similar signaling pathways in animals. Further research is

required to elucidate the potential molecular initiating events and adverse outcome pathways of

Tiadinil in non-target species.

Conclusion
Based on the available data, Tiadinil exhibits moderate acute toxicity to aquatic organisms,

including fish, daphnids, and algae. Its acute toxicity to mammals, honeybees, and silkworms is

low. However, the lack of quantitative data for avian and soil-dwelling organisms represents a

significant uncertainty in a comprehensive environmental risk assessment. Future research

should prioritize generating these missing data points. Furthermore, investigations into the

specific signaling pathways and molecular mechanisms of toxicity in non-target organisms are

crucial for a more complete understanding of the potential environmental impacts of Tiadinil.

This technical guide serves as a summary of the current knowledge and a framework for

directing future research efforts.

To cite this document: BenchChem. [Tiadinil's Ecotoxicological Profile: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011759#tiadinil-effects-on-non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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